Cas no 136547-16-5 (4-(Trifluoromethyl)pyrimidine)

• Product Name: 4-(Trifluoromethyl)pyrimidine
• CAS No: 136547-16-5
• MF: C₅H₃F₃N₂
• MW: 148.085931062698
• MDL: MFCD13186003
• CID: 64434
• PubChem ID: 15074799
• Update Time: 2025-05-23

4-(Trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)pyrimidine
• 4-TRIFLUOROMETHYLPYRIMIDINE
• Pyrimidine, 4-(trifluoromethyl)- (9CI)
• A807086
• SB55733
• AKOS006332955
• MFCD13186003
• AMY2683
• TS-01937
• DTXSID30567853
• pyrimidine,4-(trifluoromethyl)-
• SCHEMBL742533
• KWAIDSXBJHFFHO-UHFFFAOYSA-N
• 136547-16-5
• CS-0270864
• EN300-1196601
• F11773
• BKDUWMJFLCNPKP-UHFFFAOYSA-N
• FT-0759997
• DB-063150

• MDL： MFCD13186003
• Inchi： 1S/C5H3F3N2/c6-5(7,8)4-1-2-9-3-10-4/h1-3H
• InChI Key： BKDUWMJFLCNPKP-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CN=1)(F)F

Computed Properties

• Exact Mass: 148.02500
• Monoisotopic Mass: 148.02483259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 1.49540

4-(Trifluoromethyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-(Trifluoromethyl)pyrimidine

4-(Trifluoromethyl)pyrimidine: A Comprehensive Overview

The compound with CAS No. 136547-16-5, commonly referred to as 4-(Trifluoromethyl)pyrimidine, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a trifluoromethyl group at position 4 introduces unique electronic and steric properties, making this compound highly versatile in various applications.

4-(Trifluoromethyl)pyrimidine has garnered attention due to its potential in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role as a building block for synthesizing bioactive compounds. For instance, researchers have explored its use in designing inhibitors for kinase enzymes, which are crucial targets in cancer therapy. The trifluoromethyl group enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development.

The synthesis of 4-(Trifluoromethyl)pyrimidine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine precursor. One of the most efficient methods reported in recent literature involves the use of a trifluoroacetylating agent under specific reaction conditions. This approach not only ensures high yields but also maintains the integrity of the trifluoromethyl group, which is critical for the compound's functionality.

In terms of applications, 4-(Trifluoromethyl)pyrimidine has shown promise in the development of herbicides and insecticides. Its ability to inhibit key enzymes in pests makes it a valuable component in agricultural chemicals. Furthermore, its stability under various environmental conditions ensures minimal degradation, aligning with sustainable agricultural practices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 4-(Trifluoromethyl)pyrimidine with greater accuracy. These studies have revealed that the trifluoromethyl group significantly alters the molecule's electron distribution, enhancing its ability to participate in various chemical reactions. This insight has paved the way for innovative synthetic strategies and novel applications.

The environmental impact of 4-(Trifluoromethyl)pyrimidine is another area of active research. Studies have shown that while the compound exhibits high efficacy in its intended applications, it also possesses biodegradability under specific conditions. This finding is particularly important for regulatory compliance and ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, 4-(Trifluoromethyl)pyrimidine (CAS No. 136547-16-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it a subject of ongoing research interest. As scientists continue to explore its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.